4-(5-Bromopyridin-3-yl)thiomorpholine

• Molecular Formula: C9H11BrN2S
• Molecular Weight: 259.17 g/mol
• IUPAC Name: 4-(5-bromopyridin-3-yl)thiomorpholine
• InChI: InChI=1S/C9H11BrN2S/c10-8-5-9(7-11-6-8)12-1-3-13-4-2-12/h5-7H,1-4H2
• InChI Key: MWHWFYJUXCCRNG-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=CC(=CN=C2)Br

Description

4-(5-Bromopyridin-3-yl)thiomorpholine is a chemical compound that belongs to the class of organic compounds known as thiomorpholines. Thiomorpholines are sulfur-containing analogs of morpholine, a versatile heterocyclic amine. This compound features a bromopyridine moiety attached to a thiomorpholine ring, making it a valuable intermediate in various chemical syntheses and research applications.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis of 4-(5-Bromopyridin-3-yl)thiomorpholine typically begins with 5-bromopyridine-3-thiol and morpholine.

• Reaction Conditions: The reaction involves a nucleophilic substitution where the thiol group of 5-bromopyridine-3-thiol reacts with morpholine under basic conditions. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) at elevated temperatures.

• Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the pure compound.

Industrial Production Methods: In an industrial setting, the synthesis of 4-(5-Bromopyridin-3-yl)thiomorpholine may involve continuous flow reactors and optimized reaction conditions to enhance yield and purity. Large-scale production would also require stringent quality control measures to ensure consistency and safety.

Types of Reactions:

• Oxidation: The thiol group in 4-(5-Bromopyridin-3-yl)thiomorpholine can be oxidized to a sulfonic acid or sulfoxide.

• Reduction: The bromine atom can be reduced to form a hydrogen bromide derivative.

• Substitution: The bromine atom can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or meta-chloroperoxybenzoic acid (mCPBA) are used.

• Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed.

• Substitution: Nucleophiles such as amines, alcohols, or thiols can be used, often in the presence of a base.

Major Products Formed:

• Sulfonic Acid Derivatives: Resulting from the oxidation of the thiol group.

• Hydrogen Bromide Derivatives: Resulting from the reduction of the bromine atom.

• Substitution Products: Various nucleophilic substitution products depending on the nucleophile used.

Scientific Research Applications

4-(5-Bromopyridin-3-yl)thiomorpholine is utilized in several scientific research fields:

• Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

• Biology: The compound can be used to study biological systems, particularly in the context of enzyme inhibition and receptor binding assays.

• Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 4-(5-Bromopyridin-3-yl)thiomorpholine exerts its effects depends on its specific application. For example, in drug discovery, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The exact pathways involved would vary based on the biological system and the specific reaction conditions.

Comparison with Similar Compounds

• 4-(5-Bromopyridin-3-yl)morpholine: Similar structure but lacks the sulfur atom in the ring.

• 4-(5-Bromopyridin-3-yl)phenol: Contains a phenol group instead of the thiomorpholine ring.

• 5-Bromopyridine-3-thiol: The precursor compound without the morpholine ring.

Uniqueness: 4-(5-Bromopyridin-3-yl)thiomorpholine is unique due to its sulfur-containing thiomorpholine ring, which imparts different chemical properties compared to its analogs. This structural difference can lead to distinct reactivity and biological activity, making it a valuable compound in various applications.